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Compound of Interest |

Compound Name: 3-Oxo-2-phenylpropanenitrile
CAS No.: 5841-70-3
Cat. No.: B181052

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on 2-Cyanoacetophenone. Known systematically as 3-oxo-3-
phenylpropanenitrile and also by synonyms such as Benzoylacetonitrile, this compound is a
highly versatile building block in modern organic synthesis. Its unique molecular architecture,
featuring a ketone, a nitrile, and an active methylene group, provides a triad of reactive sites
that make it an invaluable precursor for a diverse array of complex molecules, particularly
heterocyclic systems of medicinal importance.

This document moves beyond a simple recitation of facts, providing causality behind
experimental choices and protocols. We will delve into the core physicochemical properties,
robust synthetic routes, detailed analytical characterization, and critical applications, with a
focus on empowering researchers to leverage this reagent's full potential.

Core Molecular Attributes of 2-Cyanoacetophenone

2-Cyanoacetophenone (CAS No. 614-16-4) is an aromatic beta-ketonitrile.[1][2] The molecule
consists of a phenyl ring attached to a carbonyl group, which is in turn bonded to a methylene
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group bearing a nitrile function (-C=N).[1] This arrangement makes the methylene protons
acidic and thus readily removable by a base, a key feature underpinning its reactivity.

The juxtaposition of the electron-withdrawing benzoyl and cyano groups significantly enhances
the reactivity of the central methylene bridge, making it a potent nucleophile in its carbanionic
form. This structural feature is the cornerstone of its utility in carbon-carbon bond-forming
reactions.

Table 1: Physicochemical Properties of 2-Cyanoacetophenone

Property Value Reference(s)

IUPAC Name 3-ox0-3-phenylpropanenitrile [1]

Benzoylacetonitrile, 2-
Synonyms Cyanoacetyl phenone, [11[3114]

Phenacyl cyanide

CAS Number 614-16-4 [1][3]I5]
Molecular Formula CoH7NO [11[3114]
Molecular Weight 145.16 g/mol [1114]
Appearance White to light yellow crystalline ]
powder

Melting Point 80-84 °C [1112]
Purity = 98% [6]
SMILES C1=CC=C(C=C1)C(=0)CC#N  [1]

Synthesis and Mechanistic Insight

The synthesis of 2-Cyanoacetophenone is most effectively achieved via a base-mediated
condensation reaction between a benzoyl precursor and an acetonitrile source. The following
protocol describes a reliable method adapted from established procedures for synthesizing 3-
ketonitriles.[7]
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Experimental Protocol: Synthesis of 2-
Cyanoacetophenone

This procedure details the synthesis via the reaction of ethyl benzoate with acetonitrile, using
potassium tert-butoxide as the base. The causality for this choice lies in the base's strength,
which is sufficient to deprotonate acetonitrile to form the required nucleophile, and its bulky
nature, which minimizes side reactions.

Materials:

o Ethyl benzoate

o Acetonitrile

» Potassium tert-butoxide

o Tetrahydrofuran (THF), anhydrous

e Hydrochloric acid (HCI), concentrated
o Ethyl acetate

e Magnesium sulfate (anhydrous)

« Silica gel for column chromatography
Step-by-Step Methodology:

e Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer and under a nitrogen atmosphere, dissolve ethyl benzoate (1 equivalent) in anhydrous
THF.

o Base Addition: To the stirred solution at room temperature, add potassium tert-butoxide (2.1
equivalents) in one portion.

» Nucleophile Addition: Immediately following the base, add acetonitrile (1 equivalent) to the
reaction mixture.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Reaction: Allow the resulting mixture to stir at ambient temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is
consumed.

e Quenching: Upon completion, carefully quench the reaction by adding deionized water. Stir
for 5 minutes.

o Extraction and Neutralization: Transfer the mixture to a separatory funnel. Add ethyl acetate
to extract the organic components. Carefully add concentrated HCI dropwise to neutralize
the mixture and protonate the product.

o Work-up: Separate the organic layer. Wash sequentially with water and brine. Dry the
organic layer over anhydrous magnesium sulfate.

« Purification: Filter off the drying agent and concentrate the solvent in vacuo. The crude
residue is then purified by column chromatography on silica gel (eluent: hexane/ethyl acetate
gradient) to yield pure 2-Cyanoacetophenone.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis process, providing a clear visual
representation of the workflow from reactants to the purified product.
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Caption: Workflow for the synthesis of 2-Cyanoacetophenone.

Analytical Characterization Protocols

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.benchchem.com/product/b181052/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-cyanoacetophenone-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Rigorous structural confirmation of the synthesized 2-Cyanoacetophenone is paramount. The
following section provides self-validating protocols for its characterization using NMR, IR, and
Mass Spectrometry.

Analytical Workflow Diagram

This diagram outlines the logical flow for the comprehensive characterization of the final
compound.
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Caption: Standard analytical workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Protocol:

o Sample Preparation: Dissolve 5-10 mg of purified 2-Cyanoacetophenone in ~0.7 mL of
deuterated chloroform (CDCls). Add a small amount of tetramethylsilane (TMS) as an
internal standard (0 ppm).
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o H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher
spectrometer. Key parameters include a 30° pulse angle, a 2-second relaxation delay, and
16 scans.

o 13C NMR Acquisition: Acquire a proton-decoupled 3C NMR spectrum. Key parameters
include a spectral width of ~220 ppm, a 2-second relaxation delay, and an accumulation of
at least 1024 scans for a good signal-to-noise ratio.

o Expected Data Interpretation:
o HNMR:

» ~ 9 7.5-8.0 (m, 5H): These signals correspond to the protons of the phenyl group. The
protons ortho to the carbonyl group will be the most downfield due to the group's
electron-withdrawing nature.

= ~04.0 (s, 2H): A sharp singlet corresponding to the two equivalent protons of the active
methylene group (-CHz-), which are deshielded by the adjacent carbonyl and cyano
groups.

o 13C NMR: Carbonyl carbons are distinctly found at the low-field end of the spectrum (160-
220 d), while sp2? carbons of the aromatic ring absorb from 110-140 &.[8]

~ 0 188-192: Carbonyl carbon (C=0).

~ 0 128-136: Aromatic carbons. Four signals are expected due to symmetry.

~ 0 115-117: Cyano group carbon (-C=N).

~ 0 30-35: Methylene carbon (-CHz-).

Fourier-Transform Infrared (FTIR) Spectroscopy

e Protocol:

o Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding ~1 mg of the
sample with ~100 mg of dry KBr powder and pressing it into a transparent disk.
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Alternatively, run the spectrum as a thin film or using an Attenuated Total Reflectance
(ATR) accessory.[1]

o Acquisition: Record the spectrum from 4000 to 400 cm™1.

o Expected Data Interpretation: The IR spectrum provides definitive evidence for the key
functional groups.

o ~ 2250-2270 cm~1: A sharp, medium-intensity absorption characteristic of the nitrile (C=N)
stretch.[9][10]

o ~1680-1700 cm~1: A strong, sharp absorption corresponding to the conjugated ketone
(C=0) stretch.

o ~3050-3100 cm~* & 1450-1600 cm~*: Absorptions corresponding to aromatic C-H
stretching and C=C ring stretching, respectively.

o ~2900-2950 cm~1: Aliphatic C-H stretching from the methylene group.

Mass Spectrometry (MS)

e Protocol:

o Sample Introduction: Introduce the sample into an electron ionization (EI) mass
spectrometer, typically via a direct insertion probe or after separation by Gas
Chromatography (GC-MS).

o lonization: Use a standard electron energy of 70 eV.

o Expected Data Interpretation: The mass spectrum confirms the molecular weight and
provides structural information through fragmentation patterns.[11][12]

o m/z 145: The molecular ion (M*) peak, confirming the molecular weight.

o m/z 105: A very prominent peak (often the base peak) corresponding to the benzoyl cation
[CeHsCO]J*. This is formed by the stable loss of the cyanomethyl radical (¢«CH2CN) from
the molecular ion.[13]
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o m/z 77: A strong peak corresponding to the phenyl cation [CeHs]*, formed by the loss of
carbon monoxide (CO) from the benzoyl cation.[12][13]

Table 2: Summary of Expected Analytical Data

Technique Expected Result Inferred Structural Feature

0 ~4.0 (s, 2H); & ~7.5-8.0 (m, Active methylene and phenyl

1H NMR
5H) groups
15C NMR 0 ~190 (C=0); d ~116 (C=N); Carbonyl, nitrile, and
0 ~32 (CH2) methylene carbons
ETIR ~2260 cm~t (C=N); ~1690 Nitrile and conjugated ketone
cm~1 (C=0) groups
m/z 145 (M*); 105 ([M- )
Molecular weight and key
MS (EI) CH2CN]*); 77 (IM-CH2CN-

fragments
COJ")

Applications in Research and Drug Development

The synthetic utility of 2-Cyanoacetophenone is extensive, primarily serving as a versatile
intermediate for constructing more complex molecular frameworks. Its ability to act as a three-
carbon building block makes it particularly powerful in the synthesis of heterocyclic compounds,
which are foundational structures in many pharmaceuticals.

o Heterocyclic Synthesis: It is a key starting material for producing substituted pyridines,
pyrimidines, 4H-pyrans, 2-pyridones, and furans.[2][14] These scaffolds are prevalent in a
wide range of biologically active molecules, including anti-inflammatory, analgesic, and
potential anti-cancer agents.

o Pharmaceutical Intermediates: The compound's reactivity allows for the efficient introduction
of a benzoyl moiety alongside a functionalized side chain, a common strategy in medicinal
chemistry to explore structure-activity relationships.

» Material Science: It is employed in the synthesis of specialized polymers and resins, where
its functional groups can be used to tune material properties like thermal stability.
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» Dyes and Agrochemicals: 2-Cyanoacetophenone also serves as an intermediate in the
production of various dyes and agrochemicals.

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of 2-Cyanoacetophenone is essential for
laboratory safety. The following information is summarized from supplier Safety Data Sheets
(SDS).[3][5][15]

Table 3: Hazard and Safety Information for 2-Cyanoacetophenone
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Category

Description

Hazard Classification

Warning! Harmful if swallowed, in contact with
skin, or if inhaled. Causes skin irritation and
serious eye irritation. May cause respiratory
irritation.[3][5][15]

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye
protection, and face protection. Use in a well-
ventilated area or under a chemical fume hood.
[5][15]

Avoid contact with skin, eyes, and clothing.

Handling Avoid dust formation. Do not breathe dust.
Wash hands thoroughly after handling.[3][5]
Keep container tightly closed. Store in a dry,
cool, and well-ventilated place away from
Storage

incompatible materials such as strong oxidizing

agents and strong bases.[5]

First Aid (Eyes)

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

First Aid (Skin)

Wash with plenty of soap and water. If skin
irritation occurs, get medical advice/attention.
Call a POISON CENTER or doctor if you feel
unwell.[15]

First Aid (Ingestion)

Call a POISON CENTER or doctor if you feel
unwell. Rinse mouth. Do NOT induce vomiting.
[15]

First Aid (Inhalation)

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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